Cas no 2680740-74-1 (benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate)

• Product Name: benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate
• CAS No: 2680740-74-1
• MF: C₁₇H₁₇Cl₂NO₃
• MW: 354.227782964706
• CID: 5622440
• PubChem ID: 165921175
• Update Time: 2025-06-08

benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680740-74-1
• benzyl N-[1-(2,6-dichlorophenyl)-1-hydroxypropan-2-yl]carbamate
• EN300-28298987
• benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate

• Inchi： 1S/C17H17Cl2NO3/c1-11(16(21)15-13(18)8-5-9-14(15)19)20-17(22)23-10-12-6-3-2-4-7-12/h2-9,11,16,21H,10H2,1H3,(H,20,22)
• InChI Key： JOOOCTHEPOWGLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C(C)NC(=O)OCC1C=CC=CC=1)O)Cl

Computed Properties

• Exact Mass: 353.0585488g/mol
• Monoisotopic Mass: 353.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate

Comprehensive Overview of Benzyl N-1-(2,6-Dichlorophenyl)-1-Hydroxypropan-2-Ylcarbamate (CAS No. 2680740-74-1)

The compound benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate (CAS No. 2680740-74-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,6-dichlorophenyl group and a hydroxypropan-2-ylcarbamate moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current research trends, addressing frequently asked questions and industry demands.

One of the key features of benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate is its structural versatility. The presence of the dichlorophenyl group enhances its lipophilicity, which is crucial for membrane permeability in drug delivery systems. Meanwhile, the hydroxypropan-2-ylcarbamate segment offers reactive sites for further derivatization, enabling the synthesis of analogs with tailored biological activities. Researchers are particularly interested in its potential as a scaffold for designing enzyme inhibitors or receptor modulators.

In the context of current trends, the demand for small-molecule therapeutics and green chemistry solutions has surged. Benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate aligns with these trends due to its modular synthesis and potential for sustainable production. For instance, its carbamate functionality is compatible with eco-friendly catalytic processes, reducing the need for hazardous reagents. This resonates with the growing emphasis on environmentally friendly synthesis in the pharmaceutical industry.

Another area of interest is the compound's role in drug discovery. With the rise of AI-driven molecular design, researchers are leveraging computational tools to predict the bioactivity of derivatives of benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate. Questions like "How does the 2,6-dichlorophenyl group influence binding affinity?" or "What are the optimal conditions for carbamate formation?" are frequently explored in academic and industrial settings. These inquiries highlight the compound's relevance in modern medicinal chemistry.

From a technical standpoint, the synthesis of benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate involves multi-step organic reactions, including nucleophilic substitution and protection-deprotection strategies. The choice of solvents and catalysts can significantly impact yield and purity, making process optimization a critical focus. Recent advancements in flow chemistry have also been applied to its production, demonstrating the compound's adaptability to innovative manufacturing techniques.

In summary, benzyl N-1-(2,6-dichlorophenyl)-1-hydroxypropan-2-ylcarbamate (CAS No. 2680740-74-1) represents a promising candidate for diverse applications, from pharmaceutical intermediates to agrochemical precursors. Its structural complexity and functional groups offer ample opportunities for customization, aligning with the needs of precision medicine and sustainable chemistry. As research progresses, this compound is likely to gain further attention for its potential to address unmet challenges in science and industry.